Cas no 1015580-33-2 (1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine)

• Product Name: 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine
• CAS No: 1015580-33-2
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5380522
• Update Time: 2025-05-24

1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-7-piperidin-1-ylpyrazolo[1,5-a]pyrimidine
• 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine

• Inchi： 1S/C21H26N4O2/c1-14-12-19(24-10-6-5-7-11-24)25-21(22-14)15(2)20(23-25)16-8-9-17(26-3)18(13-16)27-4/h8-9,12-13H,5-7,10-11H2,1-4H3
• InChI Key： IOXHGXYLJDGBAA-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C3=CC=C(OC)C(OC)=C3)=NN1C(N1CCCCC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine

1-[2-(3,4-Dimethoxyphenyl)-3,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-yl]Piperidine: A Comprehensive Overview

The compound 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine (CAS No. 1015580-33-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.

The molecular structure of 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine is characterized by a pyrazolo[1,5-a]pyrimidine core fused with a piperidine ring. The pyrazolo[1,5-a]pyrimidine moiety is a heterocyclic structure that is known for its stability and ability to form hydrogen bonds. The substituents on the molecule include a 3,4-dimethoxyphenyl group and two methyl groups at positions 3 and 5 of the pyrazolo[1,5-a]pyrimidine ring. These substituents play a crucial role in modulating the molecule's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the piperidine ring in 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine further enhances its potential as a lead compound for therapeutic applications. Piperidine rings are often used in drug design due to their ability to improve drug absorption and permeability.

The synthesis of CAS No. 1015580-33-2 involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions and the subsequent attachment of the piperidine ring via nucleophilic substitution or coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound while minimizing environmental impact.

Pharmacological studies on 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine have revealed its potential as an anticancer agent. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. Additionally, this compound has shown promise in preclinical models of inflammation and neurodegenerative diseases due to its anti-inflammatory and neuroprotective properties.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Scientists have investigated the use of CAS No. 1015580-33-2 as a carrier for anticancer drugs due to its ability to enhance drug solubility and reduce systemic toxicity. This approach has shown significant potential in improving treatment outcomes for patients with refractory cancers.

In terms of safety and toxicity profiles, 1-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine has been found to exhibit low toxicity at therapeutic doses in animal models. However, further studies are required to fully understand its long-term effects and potential for adverse reactions in humans.

In conclusion, CAS No. 1015580-33-2, or 1-[2-(3